Methyl 1-(4-chloromethylphenyl)cyclopropanecarboxylate

• Molecular Formula: C12H13ClO2
• Molecular Weight: 224.68 g/mol
• IUPAC Name: methyl 1-[4-(chloromethyl)phenyl]cyclopropane-1-carboxylate
• InChI: InChI=1S/C12H13ClO2/c1-15-11(14)12(6-7-12)10-4-2-9(8-13)3-5-10/h2-5H,6-8H2,1H3
• InChI Key: RFAZMJZGQRLIFE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(CC1)C2=CC=C(C=C2)CCl

Description

Methyl 1-(4-chloromethylphenyl)cyclopropanecarboxylate is a useful research compound. Its molecular formula is C12H13ClO2 and its molecular weight is 224.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 1-phenylcyclopropanecarboxylate (8.5 g) in methylene chloride (70 ml) was added titanium tetrachloride (8.0 ml) under ice-cooling. To this solution was added dropwise a solution of methoxymethyl chloride (5.5 ml) in methylene chloride (30 ml) under ice-cooling. The mixture was stirred at room temperature for 5 hr and left standing overnight. The reaction mixture was poured into water and extracted with ethyl acetate. The extract was washed with an aqueous sodium hydrogencarbonate solution and saturated brine, and dried over anhydrous magnesium sulfate. The solvent was evaporated to give a pale-brown oil. The oil was subjected to silica gel column chromatography (developing solvent; hexane:ethyl acetate=4:1) to give the title compound (7.9 g) as a colorless oil.